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Compound of Interest

Compound Name: (-)-Bromocyclen

Cat. No.: B15341675

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vitro evaluation of (-)-
Bromocyclen, a cyclodiene insecticide. While specific research applications of (-)-
Bromocyclen in drug development are not widely documented, cyclodiene insecticides are
known to act as non-competitive antagonists of the y-aminobutyric acid (GABA) receptor. The
following protocols are designed to assess the modulatory effects of (-)-Bromocyclen on
GABAA receptor function.

Overview of (-)-Bromocyclen

(-)-Bromocyclen is a chlorinated cyclodiene pesticide.[1] Its mechanism of action is presumed
to be similar to other cyclodienes, which involves the blockade of the GABAA receptor-chloride
ionophore complex. This action inhibits the influx of chloride ions into neurons, leading to
hyperexcitation of the central nervous system. The in vitro assays described below are
standard methods for characterizing compounds that interact with the GABAA receptor.

Chemical Properties of Bromocyclen:
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Property Value

5-Bromomethyl-1,2,3,4,7,7-hexachloro-2-
Alternate Name

norbornene[2]
CAS Number 1715-40-8[2]
Molecular Formula C8H5BrCI6[2]
Molecular Weight 393.75 g/mol [2]

Signaling Pathway of GABAA Receptor and Putative
Action of (-)-Bromocyclen

The GABAA receptor is a ligand-gated ion channel that, upon binding of GABA, allows the
influx of chloride ions, leading to hyperpolarization of the neuron and an inhibitory effect on
neurotransmission. Non-competitive antagonists, such as cyclodiene insecticides, are thought
to bind within the chloride ion channel, physically blocking the flow of ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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